Cas no 1537447-67-8 (1-(5-bromo-2-methylphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(5-bromo-2-methylphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1537447-67-8
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• MDL: MFCD26596072
• CID: 4604636
• PubChem ID: 82648088
• Update Time: 2025-10-20

1-(5-bromo-2-methylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD26596072
• Inchi： 1S/C9H6BrF3O/c1-5-2-3-6(10)4-7(5)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： WJAUJCIDJPNGRK-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CC=C1C)(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-bromo-2-methylphenyl)-2,2,2-trifluoroethan-1-one

1-(5-Bromo-2-Methylphenyl)-2,2,2-Trifluoroethan-1-One: A Comprehensive Overview

1-(5-Bromo-2-Methylphenyl)-2,2,2-Trifluoroethan-1-One, also known by its CAS number 1537447-67-8, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a trifluoroacetyl group with a brominated aromatic ring. The presence of the trifluoro group imparts exceptional chemical stability and reactivity, making it a valuable component in modern chemistry.

The compound's structure consists of a ketone group attached to a trifluoromethyl group and a substituted phenyl ring. The phenyl ring is further substituted with a bromine atom at the 5-position and a methyl group at the 2-position. This substitution pattern not only enhances the compound's stability but also influences its electronic properties, making it suitable for various synthetic applications. Recent studies have highlighted the importance of such substitution patterns in modulating the reactivity of aromatic compounds in medicinal chemistry.

One of the most notable applications of 1-(5-Bromo-2-Methylphenyl)-2,2,2-Trifluoroethan-1-One is in the field of drug discovery. The trifluoroacetyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases.

In addition to its role in medicinal chemistry, this compound has found applications in agrochemicals and materials science. Its ability to act as an electrophilic reagent makes it valuable in organic synthesis reactions such as nucleophilic acyl substitutions. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and selective syntheses.

The synthesis of 1-(5-Bromo-2-Methylphenyl)-2,2,2-Trifluoroethan-1-One typically involves multi-step processes that include Friedel-Crafts acylation followed by bromination and fluorination steps. These steps require precise control over reaction conditions to ensure high yields and product purity. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize these processes.

From an environmental perspective, the stability of this compound under standard conditions makes it less prone to degradation, which is both advantageous for its applications and raises considerations for its disposal. Researchers are actively exploring green chemistry approaches to minimize the environmental footprint of such compounds while maintaining their efficacy.

In conclusion, 1-(5-Bromo-2-Methylphenyl)-2,2,2-Trifluoroethan-1-One (CAS No. 1537447-67-8) stands out as a versatile and valuable compound in contemporary chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, underscores its importance in driving innovation across multiple industries.